4-Chlorophenyl 4-{[(4-methylphenyl)sulfanyl]methyl}-2-nitrophenyl sulfide

• IUPAC Name: 1-(4-chlorophenyl)sulfanyl-4-[(4-methylphenyl)sulfanylmethyl]-2-nitrobenzene
• InChI: InChI=1S/C20H16ClNO2S2/c1-14-2-7-17(8-3-14)25-13-15-4-11-20(19(12-15)22(23)24)26-18-9-5-16(21)6-10-18/h2-12H,13H2,1H3
• InChI Key: XPPBRRHXNZDXEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC(=C(C=C2)SC3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C20H16ClNO2S2
• Molecular Weight: 401.9 g/mol

Description

4-Chlorophenyl 4-{[(4-methylphenyl)sulfanyl]methyl}-2-nitrophenyl sulfide (4-CPMPS) is a sulfur-containing compound that belongs to the family of organosulfur compounds. It has been studied extensively for its potential applications in various scientific research fields, such as drug development, biochemistry, and physiology. 4-CPMPS has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. In

Scientific Research Applications

Materials Science and Polymer Synthesis

Transparent Aromatic Polyimides

Research has shown that compounds with thiophenyl-substituted benzidines, related to the structural motif of the compound , have been used in the synthesis of transparent polyimides with high refractive indices, small birefringences, and good thermomechanical stabilities. These materials, derived from benzidine rearrangement reactions and thermal polycondensation, show potential in advanced optical applications due to their transparency and colorlessness in the visible spectrum, along with high refractive indices (Tapaswi et al., 2015).

Organic Synthesis

Synthesis of Alkyl 2-Arylsulfanyl-3-Nitroacrylates

The synthesis of alkyl 2-arylsulfanyl-3-nitroacrylates involves the conjugate Michael addition of thiophenols to alkyl 3-bromo-3-nitroacrylates, followed by the elimination of HBr, a process similar to the synthesis and reactions involving sulfanyl groups in the compound . This research provides insights into the methodologies for constructing complex sulfanyl-containing organic molecules, which are useful in various chemical syntheses and modifications (Makarenko et al., 2018).

Environmental Studies

Degradation of Environmental Pollutants

Laccase enzymes from Pleurotus ostreatus have shown efficacy in degrading various environmental pollutants, including chlorophenols, nitrophenols, and sulfonamide antibiotics. Although not directly related to the specific compound, this research highlights the potential for biotechnological applications in removing or transforming sulfur-containing and nitro group-containing compounds from the environment, suggesting a route for the bioremediation of similar complex organic pollutants (Zhuo et al., 2018).